Cas no 53248-77-4 (D-Glucose,O-(N-acetyl-4-O-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)-)

• Product Name: D-Glucose,O-(N-acetyl-4-O-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)-
• CAS No: 53248-77-4
• MF: C₂₅H₄₁NO₂₀
• MW: 675.587750196457
• CID: 367677
• PubChem ID: 193892
• Update Time: 2025-04-19

D-Glucose,O-(N-acetyl-4-O-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)- Chemical and Physical Properties

Names and Identifiers

• 4-O-acetyl-alpha-N-acetylneuraminyl-(2-3)-lactose
• ethyl 5-chloro-5-oxopentanoate
• 3)-O-b-D-galactopyranosyl-(1&reg
• D-Glucose,O-(N-acetyl-4-O-acetyl-a-neuraminosyl)-(2&reg
• 53248-77-4
• 4-Aanl
• DTXSID50967795
• 4-O-Acetyl-3,5-dideoxy-5-[(1-hydroxyethylidene)amino]non-2-ulopyranonosyl-(2->3)hexopyranosyl-(1->4)hexose
• D-Glucose, O-(N-acetyl-4-O-acetyl-alpha-neuraminosyl)-(1-3)-O-beta-D-galactopyranosyl-(1-4)-
• (2S,4S,5R,6R)-5-acetamido-4-acetyloxy-2-[(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3R,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl]oxyoxan-4-yl]oxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• D-Glucose,O-(N-acetyl-4-O-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)-

• Inchi： 1S/C25H41NO20/c1-8(31)26-15-13(42-9(2)32)3-25(24(40)41,45-21(15)17(37)11(34)5-28)46-22-18(38)14(7-30)43-23(19(22)39)44-20(12(35)6-29)16(36)10(33)4-27/h4,10-23,28-30,33-39H,3,5-7H2,1-2H3,(H,26,31)(H,40,41)/t10-,11+,12+,13-,14+,15+,16+,17+,18-,19+,20+,21+,22-,23-,25-/m0/s1
• InChI Key： PVXQEIZXNVORAG-CWEQWORQSA-N
• SMILES： O1[C@@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)OC(C)=O)O[C@@H]1[C@H]([C@H](O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O)O)O[C@H](CO)[C@@H]1O)O

Computed Properties

• Exact Mass: 675.222
• Monoisotopic Mass: 675.222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 46
• Rotatable Bond Count: 17
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.9
• Topological Polar Surface Area: 349Ų

Experimental Properties

• Density: 1.67
• Boiling Point: 1098.4°Cat760mmHg
• Flash Point: 618.1°C
• Refractive Index: 1.627